Cas no 73832-13-0 (6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one)

6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one structure
73832-13-0 structure
Product name:6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
CAS No:73832-13-0
MF:C16H14FN3O2
MW:299.299666881561
CID:1766632
PubChem ID:63277

6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
    • 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4-one
    • 6-Amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-4(3H)-quinazolinone
    • DTXSID60224341
    • BRN 0832155
    • 73832-13-0
    • 4(3H)-Quinazolinone, 6-amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-
    • Inchi: InChI=1S/C16H14FN3O2/c17-8-15-19-13-6-5-11(18)7-12(13)16(22)20(15)14-4-2-1-3-10(14)9-21/h1-7,21H,8-9,18H2
    • InChI Key: HYUGVWIOGNFIDX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)CO)N2C(=NC3=C(C2=O)C=C(C=C3)N)CF

Computed Properties

  • Exact Mass: 299.107
  • Monoisotopic Mass: 299.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.9A^2

Experimental Properties

  • Density: 1.39
  • Boiling Point: 562°C at 760 mmHg
  • Flash Point: 293.7°C
  • Refractive Index: 1.659

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